Cas no 26073-88-1 (2-Tetradecanol,1-mercapto-)

2-Tetradecanol,1-mercapto- structure
2-Tetradecanol,1-mercapto- structure
Product Name:2-Tetradecanol,1-mercapto-
CAS No:26073-88-1
MF:C14H30OS
MW:246.45240354538
CID:280470
PubChem ID:117292
Update Time:2025-04-19

2-Tetradecanol,1-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 2-Tetradecanol,1-mercapto-
    • 1-sulfanyltetradecan-2-ol
    • 1-Mercaptotetradecan-2-ol
    • 26073-88-1
    • NS00051006
    • EINECS 247-440-1
    • SCHEMBL9180827
    • DTXSID80948951
    • Inchi: 1S/C14H30OS/c1-2-3-4-5-6-7-8-9-10-11-12-14(15)13-16/h14-16H,2-13H2,1H3
    • InChI Key: ZTHFHHQRUMLRIM-UHFFFAOYSA-N
    • SMILES: SCC(CCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 246.2019
  • Monoisotopic Mass: 246.202
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • Density: 0.907
  • Boiling Point: 341°Cat760mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.473
  • PSA: 20.23
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